An In-Depth Technical Guide to Rilapine: Chemical Structure and Properties
An In-Depth Technical Guide to Rilapine: Chemical Structure and Properties
For Researchers, Scientists, and Drug Development Professionals
Abstract
Rilapine is classified as an atypical antipsychotic agent.[1] This technical guide provides a comprehensive overview of the available information on the chemical structure and properties of Rilapine. Due to the limited publicly available data, this document summarizes the foundational chemical identifiers and provides context based on its structural class, the dibenzo[a,d]cycloheptenes, which are known for their antipsychotic activity. Further experimental investigation is warranted to fully characterize the physicochemical, pharmacological, and toxicological profile of this compound.
Chemical Structure and Identification
A clear understanding of the chemical identity of a compound is fundamental to all further research and development. The following table summarizes the key identifiers for Rilapine.
| Identifier | Value | Source |
| CAS Registry Number | 79781-95-6 | [1] |
| Molecular Formula | C₂₂H₂₀ClN₃ | |
| IUPAC Name | (2Z)-2-[2-chloro-10-(4-methylpiperazin-1-yl)-5H-dibenzo[a,d][2]annulen-5-ylidene]acetonitrile | |
| SMILES String | CN1CCN(CC1)C2=C3C=C(Cl)C=CC3=CC(=C\C#N)C4=CC=CC=C24 | |
| InChI Key | UJCYUJOQBXHJFH-UHFFFAOYSA-N |
Physicochemical Properties
| Property | Value | Notes |
| Molecular Weight | 361.87 g/mol | Calculated from the molecular formula. |
| Melting Point | Not available | |
| Boiling Point | Not available | |
| Solubility | Not available | Expected to be poorly soluble in water. |
| pKa | Not available | The piperazine moiety is expected to have a basic pKa. |
Experimental Protocols
Specific, detailed experimental protocols for the synthesis and analysis of Rilapine are not described in the currently available literature. However, general synthetic strategies for related dibenzo[a,d]cycloheptene derivatives have been published.
General Synthetic Approach
The synthesis of compounds structurally related to Rilapine, such as other 5-substituted-5H-dibenzo[a,d]cycloheptenes, has been reported. These syntheses often involve multi-step sequences starting from commercially available precursors. The key steps typically include the formation of the tricyclic dibenzocycloheptene core, followed by the introduction of the piperazine and acetonitrile functionalities.
A potential logical workflow for the synthesis of Rilapine, based on known chemistry of this class of compounds, is outlined below.
Figure 1. A generalized synthetic workflow for Rilapine.
Proposed Analytical Characterization
For the structural elucidation and purity assessment of Rilapine, a combination of standard analytical techniques would be employed.
Figure 2. Proposed analytical workflow for Rilapine characterization.
Pharmacological Properties
Rilapine is categorized as an atypical antipsychotic agent.[1] Atypical antipsychotics are a class of drugs used in the treatment of psychiatric conditions that are thought to act on both dopamine and serotonin receptors.
Mechanism of Action
The precise mechanism of action for Rilapine has not been detailed in the available literature. However, based on its structural similarity to other dibenzo[a,d]cycloheptene-based antipsychotics, it is hypothesized to exert its effects through antagonism of dopamine D2 and serotonin 5-HT2A receptors. The interaction with other receptors, such as other serotonin subtypes, adrenergic, and histaminergic receptors, may also contribute to its overall pharmacological profile.
Receptor Binding Profile
A specific receptor binding profile for Rilapine is not publicly available. For context, related dibenzo[a,d]cycloheptene and dibenz[b,f]oxepin analogues of clozapine have been shown to bind to dopamine D2-like and D4 receptors, as well as serotonin 5-HT2A and 5-HT2C receptors.[3] The affinity for these receptors is a key characteristic of many atypical antipsychotics.
Signaling Pathways
The signaling pathways modulated by Rilapine have not been elucidated. Atypical antipsychotics, through their interaction with D2 and 5-HT2A receptors, can influence a variety of downstream signaling cascades within the central nervous system. These pathways are critical in regulating neurotransmission, neuronal plasticity, and gene expression.
A simplified, hypothetical signaling pathway that could be modulated by an atypical antipsychotic like Rilapine is depicted below.
Figure 3. Hypothetical signaling pathway for Rilapine.
ADME and Toxicology
There is no publicly available data on the Absorption, Distribution, Metabolism, and Excretion (ADME) or the toxicological profile of Rilapine. Such studies are critical in the drug development process to assess the safety and pharmacokinetic properties of a new chemical entity.
Conclusion
Rilapine is a structurally defined atypical antipsychotic agent belonging to the dibenzo[a,d]cycloheptene class. While its basic chemical identity is established, there is a significant lack of publicly available data regarding its physicochemical properties, detailed experimental protocols, pharmacological profile, and safety data. The information provided in this guide serves as a foundational summary and highlights the need for further empirical studies to fully characterize Rilapine for any potential research or therapeutic applications. Researchers interested in this compound will need to undertake comprehensive experimental work to establish its properties and potential utility.
